Cas no 5413-18-3 (3-methoxy-5,7,7-trimethyloctanal)

• Product name: 3-methoxy-5,7,7-trimethyloctanal
• CAS No: 5413-18-3
• MF: C₁₂H₂₄O₂
• MW: 200.31776
• CID: 1587805
• PubChem ID: 221562

3-methoxy-5,7,7-trimethyloctanal Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-5,7,7-trimethyloctanal
• NSC6417
• AC1L5AGC
• AC1Q6QIE
• CTK4J9707
• NSC-6417
• AR-1F3962
• AG-J-32768
• NSC6417; AC1L5AGC; AC1Q6QIE; CTK4J9707; NSC-6417; AR-1F3962; AG-J-32768;
• 5413-18-3
• DTXSID20278143

• Inchi： InChI=1S/C12H24O2/c1-10(9-12(2,3)4)8-11(14-5)6-7-13/h7,10-11H,6,8-9H2,1-5H3
• InChI Key： BRXQMVFROPUYQR-UHFFFAOYSA-N
• SMILES： CC(CC(CC=O)OC)CC(C)(C)C

Computed Properties

• Exact Mass: 200.17772
• Monoisotopic Mass: 200.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.866
• Boiling Point: 259.3°C at 760 mmHg
• Flash Point: 87.1°C
• Refractive Index: 1.428
• PSA: 26.3
• LogP: 3.05280